Cas no 139172-81-9 (Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester)
139172-81-9 structure
Product Name:Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester
CAS No:139172-81-9
MF:C9H9N3O3S
MW:239.251060247421
CID:1272892
PubChem ID:165343586
Update Time:2025-04-20
Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester
- 139172-81-9
- DTXSID401145233
- Ethyl 6,7-dihydro-5-methyl-7-oxoisothiazolo[4,3-d]pyrimidine-3-carboxylate
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- Inchi: 1S/C9H9N3O3S/c1-3-15-9(14)7-5-6(12-16-7)8(13)11-4(2)10-5/h3H2,1-2H3,(H,10,11,13)
- InChI Key: RTIDYVWFTVDGTM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=C2C(C(NC(C)=N2)=O)=N1
Computed Properties
- Exact Mass: 239.03657
- Monoisotopic Mass: 239.03646233g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 80.65
Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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